Carbamic acid, (aminothioxomethyl)-, ethyl ester
Cat. No. B8777761
Key on ui cas rn:
3673-38-9
M. Wt: 148.19 g/mol
InChI Key: GCKWGKCORGRVAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][C:4](=[O:5])[N:6]=[C:7]=[S:8].[CH3:10][CH2:11][OH:12].[NH3:9]>>[CH2:1]([CH3:2])[O:3][C:4](=[O:5])[NH:6][C:7](=[S:8])[NH2:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)N=C=S
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)NC(N)=S
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
